Cas no 1807203-36-6 (Ethyl 5-bromo-2-methoxypyridine-3-acetate)

• Product Name: Ethyl 5-bromo-2-methoxypyridine-3-acetate
• CAS No: 1807203-36-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 4803133
• Update Time: 2025-06-08

Ethyl 5-bromo-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-methoxypyridine-3-acetate

• Inchi： 1S/C10H12BrNO3/c1-3-15-9(13)5-7-4-8(11)6-12-10(7)14-2/h4,6H,3,5H2,1-2H3
• InChI Key： VJQCQPGSTPPHSR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-bromo-2-methoxypyridine-3-acetate

Ethyl 5-bromo-2-methoxypyridine-3-acetate (CAS No. 1807203-36-6): An Overview of Its Synthesis, Applications, and Recent Research Advances

Ethyl 5-bromo-2-methoxypyridine-3-acetate (CAS No. 1807203-36-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted pyridine ring and an ester functional group, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of Ethyl 5-bromo-2-methoxypyridine-3-acetate typically involves a multi-step process. One common approach starts with the bromination of 2-methoxypyridine to form 5-bromo-2-methoxypyridine. This intermediate is then converted into the corresponding carboxylic acid through a series of reactions, including oxidation and esterification to yield the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final compound.

In recent years, significant advancements have been made in the application of Ethyl 5-bromo-2-methoxypyridine-3-acetate in the development of novel pharmaceuticals. One notable area of research is its use as a building block for the synthesis of pyridine-based drugs. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the bromo group in Ethyl 5-bromo-2-methoxypyridine-3-acetate allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which can introduce a wide range of substituents to the pyridine ring.

One recent study published in the Journal of Medicinal Chemistry explored the use of Ethyl 5-bromo-2-methoxypyridine-3-acetate in the development of potent inhibitors for specific kinases involved in cancer progression. The researchers demonstrated that by modifying the substituents on the pyridine ring, they could achieve high selectivity and potency against target kinases. This work highlights the potential of Ethyl 5-bromo-2-methoxypyridine-3-acetate as a key intermediate in drug discovery efforts targeting cancer-related pathways.

Beyond its applications in pharmaceutical research, Ethyl 5-bromo-2-methoxypyridine-3-acetate has also found utility in other areas of organic chemistry. For instance, it serves as a valuable starting material for the synthesis of agrochemicals and dyes. The versatility of this compound lies in its ability to undergo various chemical transformations, making it an attractive choice for chemists working on diverse projects.

The stability and handling of Ethyl 5-bromo-2-methoxypyridine-3-acetate are important considerations for researchers working with this compound. It is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

In conclusion, Ethyl 5-bromo-2-methoxypyridine-3-acetate (CAS No. 1807203-36-6) is a highly valuable compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structural features and chemical properties make it an essential building block for the development of novel bioactive molecules. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.